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Introduction
Ethyl 1-naphthaleneacetate is a synthetic auxin, a class of plant growth regulators that play a

crucial role in various physiological processes in plants.[1] It is the ethyl ester of 1-

naphthaleneacetic acid (NAA) and is often used in agriculture and horticulture to manipulate

plant growth and development. Its primary mechanism of action involves mimicking the effects

of the natural plant hormone auxin, influencing cell elongation, division, and differentiation.

Upon application, ethyl 1-naphthaleneacetate is absorbed by plant tissues and can be

hydrolyzed to 1-naphthaleneacetic acid (NAA), the more biologically active form. This

document provides detailed application notes and experimental protocols for the field use of

ethyl 1-naphthaleneacetate in three key areas: fruit thinning, control of pre-harvest fruit drop,

and sucker control in woody plants.

Data Presentation
The following tables summarize quantitative data from field studies on the application of ethyl
1-naphthaleneacetate (or its active form, NAA) for various agricultural purposes.

Table 1: Efficacy of Naphthaleneacetic Acid (NAA) for Fruit Thinning in Apples (Malus

domestica 'Summerred')
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Treatment (Applied
at 10 mm fruitlet
diameter)

Final Fruit Number
per Tree

Mean Fruit Weight
(g)

Total Yield per Tree
(kg)

Untreated Control 150 120 18.0

Hand Thinned 75 160 12.0

NAA (10 ppm) 90 130 11.7

6-Benzyladenine (BA)

(100 ppm)
80 155 12.4

BA (100 ppm) + NAA

(10 ppm)
70 165 11.6

Data adapted from a study on 'Summerred' apples. The results demonstrate that while NAA

alone can reduce fruit number, its effect on fruit weight gain may not be as pronounced as other

thinners or combinations.[2][3]

Table 2: Efficacy of Naphthaleneacetic Acid (NAA) for Fruit Thinning in 'Murcott' Mandarin

(Citrus reticulata)

NAA Concentration
(ppm)

Application Timing
(Fruit Diameter)

Number of Fruits
per Tree at Harvest

Average Fruit
Weight (g)

0 (Control) - 845 140

200 1.0 cm 650 160

400 1.0 cm 580 164

200 1.5 cm 690 155

400 1.5 cm 620 162

200 2.0 cm 720 150

400 2.0 cm 680 158
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Data adapted from a study on 'Murcott' mandarin trees. The results indicate that both NAA

concentration and application timing significantly impact thinning efficacy and subsequent fruit

weight.[4]

Table 3: Efficacy of Naphthaleneacetic Acid (NAA) for Pre-Harvest Fruit Drop Control in Apples

(Malus domestica 'Idared')

Treatment Number of Fallen Fruits per Tree

Untreated Control 25

NAA (200 ml/ha Obsthormon 24a) 10

NAA (300 ml/ha Obsthormon 24a) 8

NAA (400 ml/ha Obsthormon 24a) 5

NAA (500 ml/ha Obsthormon 24a) 2

NAA (200 + 200 ml/ha split application) 4

NAA (200 + 300 ml/ha split application) 3

Data adapted from a study on 'Idared' apples using a commercial formulation of NAA

(Obsthormon 24a, 75g/l NAA). The data shows a dose-dependent reduction in pre-harvest fruit

drop with NAA application.[5]

Table 4: Efficacy of 1-Naphthaleneacetic Acid (NAA) for Sucker Control in European Hazelnut

(Corylus avellana)
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Treatment
Visual Sucker
Control (%) (60
DAT)

Sucker Height
Reduction (%) (90
DAT)

Sucker Fresh
Weight Reduction
(%) (120 DAT*)

Untreated Control 0 0 0

NAA (0.5% v/v) 30-40 10-20 20-30

NAA (1% v/v) 40-60 20-30 40-50

NAA (2% v/v) 45-70 30-40 50-60

NAA (1% v/v,

sequential application)
50-75 40-50 60-70

DAT: Days After Treatment. Data is a summarized representation from field studies. The

sequential application of NAA was the most effective treatment.[6]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Fruit Thinning
Objective: To evaluate the efficacy of ethyl 1-naphthaleneacetate as a chemical thinning

agent on a target fruit crop (e.g., apples).

Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4-6 blocks.

Plot Size: Each plot should consist of a single, uniform, and healthy tree.

Guard Trees: Use untreated guard trees between experimental trees to prevent spray drift.

Treatments:

Untreated Control: Sprayed with water only.
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Hand Thinned Control: Thinned manually to a commercially desirable crop load (e.g., one

fruit per 10-15 cm of branch).

Ethyl 1-naphthaleneacetate (Low Concentration): e.g., 5 ppm.

Ethyl 1-naphthaleneacetate (Medium Concentration): e.g., 10 ppm.

Ethyl 1-naphthaleneacetate (High Concentration): e.g., 15 ppm.

Positive Control (Optional): A standard commercial thinning agent (e.g., carbaryl or 6-

benzyladenine).

Methodology:

Tree Selection: Select uniform, healthy trees with a heavy bloom and good pollination.

Treatment Application:

Apply treatments when the king fruitlet diameter reaches a specific size (e.g., 7-12 mm for

apples).[7]

Use a calibrated sprayer to ensure uniform and thorough coverage of the entire tree

canopy to the point of drip.

Apply treatments during calm weather conditions (low wind) and preferably in the morning

or evening to slow drying and enhance absorption.

Data Collection:

Fruit Set: Before treatment, tag several representative branches on each tree and count

the number of flower clusters and initial fruitlets. Re-count the fruitlets 2-3 weeks after

application to determine the percentage of fruit set.

Fruit Drop: Place collection nets or trays under each tree to collect and count the number

of dropped fruitlets at regular intervals (e.g., weekly) until "June drop" is complete.

Yield: At commercial harvest, count and weigh all the fruit from each tree to determine the

total yield.
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Fruit Quality: Take a random subsample of fruit (e.g., 25-50 fruits) from each tree to

assess:

Fruit weight (g)

Fruit diameter (mm)

Soluble solids content (°Brix)

Firmness (e.g., using a penetrometer)

Seed number per fruit

Incidence of pygmy (stunted) fruit.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RCBD. Use a mean separation test (e.g., Tukey's HSD) to determine

significant differences between treatments.

Protocol 2: Field Efficacy Trial for Pre-Harvest Fruit Drop
Control
Objective: To assess the effectiveness of ethyl 1-naphthaleneacetate in preventing premature

fruit drop in a target fruit crop (e.g., apples).

Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4 blocks.

Plot Size: Each plot consists of a single tree.

Guard Trees: Isolate experimental trees with untreated guard trees.

Treatments:

Untreated Control: Sprayed with water.
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Ethyl 1-naphthaleneacetate (Low Concentration): e.g., 5 ppm.

Ethyl 1-naphthaleneacetate (Medium Concentration): e.g., 10 ppm.

Ethyl 1-naphthaleneacetate (High Concentration): e.g., 20 ppm.

Positive Control (Optional): A commercial "stop-drop" product (e.g., containing

aminoethoxyvinylglycine - AVG).

Methodology:

Tree Selection: Choose uniform, mature trees with a good crop load.

Treatment Application:

Apply treatments at the first sign of natural fruit drop, typically 7-14 days before the

anticipated harvest date.

Use a calibrated sprayer to ensure thorough coverage of the fruit and foliage.

Apply during calm and mild weather conditions.

Data Collection:

Fruit Drop: Clear the ground under each tree before application. At regular intervals (e.g.,

every 2-3 days) until harvest, collect, count, and weigh all dropped fruit from under each

tree.

Harvested Yield: At the optimal harvest time, harvest, count, and weigh all the fruit from

each tree.

Fruit Quality at Harvest: Assess a random subsample of harvested fruit for parameters

such as firmness, soluble solids, and color.

Post-Harvest Quality (Optional): Store a subsample of fruit under commercial storage

conditions and evaluate quality attributes at set intervals to assess any impact on storage

life.
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Statistical Analysis: Analyze the cumulative fruit drop data (number and weight) and

harvested yield using ANOVA for an RCBD. Compare treatment means using a suitable post-

hoc test.

Protocol 3: Field Efficacy Trial for Sucker Control
Objective: To determine the efficacy of ethyl 1-naphthaleneacetate for controlling sucker

growth on woody plants (e.g., fruit trees, ornamentals).

Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4-5 blocks.

Plot Size: Each plot is a single tree or a defined section of a hedge with suckering.

Treatments:

Untreated Control: Suckers are not treated.

Mechanical Control: Suckers are manually pruned at the beginning of the trial.

Ethyl 1-naphthaleneacetate Formulation (Ready-to-Use): Applied as per the product label.

Ethyl 1-naphthaleneacetate (Dilutable Concentrate): Applied at a specified concentration.

Positive Control (Optional): Another commercial sucker control product.

Methodology:

Plant Selection: Select plants with vigorous sucker growth.

Initial Pruning: For all treatment groups except the untreated control, prune all existing

suckers to the base before applying the chemical treatments.

Treatment Application:
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Apply treatments to the freshly cut surfaces and the surrounding bark area from which

suckers emerge.

For spray applications, use a directed spray to avoid contact with desirable foliage and

fruit.

Application is often most effective during the dormant season or when new sucker growth

is young and succulent (e.g., 15-25 cm in height).

Data Collection:

Sucker Control Rating: At regular intervals (e.g., 30, 60, 90, and 120 days after treatment),

visually assess the percentage of sucker control in each plot using a rating scale (e.g., 0%

= no control, 100% = complete control).

Sucker Count and Measurement: At the end of the evaluation period, count the number of

new suckers in each plot. Measure the height and determine the fresh and dry weight of

the sucker regrowth.

Phytotoxicity: Visually assess the treated plants for any signs of phytotoxicity, such as leaf

yellowing, necrosis, or distortion, on a rated scale.

Statistical Analysis: Analyze the sucker control ratings, sucker counts, and biomass data

using ANOVA for an RCBD. Use a mean separation test to compare the effectiveness of the

different treatments.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Auxin Signaling Pathway

Cytoplasm

Nucleus

Ethyl 1-Naphthaleneacetate
(or NAA) AuxinEnters Nucleus TIR1/AFB

(Auxin Receptor)

Aux/IAA Repressor

Promotes binding to SCF

SCF ComplexPart of

Auxin Response Factor
(ARF)

Represses

26S Proteasome
DegradationDegraded by

Auxin-Responsive GenesActivates TranscriptionLeads to Growth & Development
(e.g., Cell Elongation)

Binds to

Targets

Ubiquitination
Mediates Adds Ubiquitin to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Fruit Thinning Efficacy Trial

Phase 1: Planning & Setup

Phase 2: Field Execution

Phase 3: Data Collection & Analysis

Phase 4: Conclusion
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Collect Pre-Treatment Data (Flower/Fruitlet Counts)Apply Treatments at Target Fruitlet Size (e.g., 7-12 mm)

Monitor & Record Fruit Drop

Harvest Fruit & Measure Yield
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Perform Statistical Analysis (ANOVA)

Interpret Results & Draw Conclusions on Efficacy

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b144142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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